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Compound of Interest

Compound Name: C18 LPA

Cat. No.: B15615134 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Lysophosphatidic acid (LPA) is a bioactive phospholipid that acts as a potent signaling

molecule, mediating a wide range of cellular responses through G protein-coupled receptors

(GPCRs). 1-Oleoyl-2-hydroxy-sn-glycero-3-phosphate (C18 LPA) is a significant species of

LPA, containing an oleic acid moiety at the sn-1 position. It is crucial in various physiological

and pathological processes, including cell proliferation, migration, and smooth muscle

contraction, making it a key molecule of interest in research and drug development.[1][2]

Proper preparation of C18 LPA stock solutions is critical for obtaining reliable and reproducible

experimental results. These application notes provide detailed protocols for the preparation,

storage, and handling of C18 LPA stock solutions.

Quantitative Data Summary
The following tables summarize the key quantitative data for C18 LPA.

Table 1: Physicochemical Properties of C18 LPA (1-Oleoyl-2-hydroxy-sn-glycero-3-phosphate)
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Property Value Source

Synonyms
18:1 LPA, LPA 18:1, 1-Oleoyl

Lysophosphatidic Acid
[1][3]

Molecular Formula C21H41O7P [1]

Formula Weight
436.5 g/mol (Acid form), 458.5

g/mol (Sodium salt)
[1][3]

Physical Form
Crystalline solid or solution in

ethanol
[3][4]

Purity Typically ≥95% [1][3]

Table 2: Solubility of C18 LPA
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Solvent Solubility Notes Source

Ethanol ≥10 mg/mL

A common solvent for

creating a primary

stock solution.

[4]

DMSO ~2.5 mg/mL
Can be used as an

alternative to ethanol.
[1]

Dimethylformamide

(DMF)
~2 mg/mL

Another alternative

organic solvent.
[1]

Chloroform
Soluble at all

concentrations

Useful for initial

reconstitution but

must be evaporated.

[5]

PBS (pH 7.2)
~8.3 mg/mL (sodium

salt)

For creating aqueous

working solutions.
[3]

Ethanol:Water (1:1,

v/v)
Completely soluble

May require heating

and sonication to fully

disperse.

[5]

Ethanol:PBS (1:9, v/v) 0.1-1 mg/mL

For preparing diluted

aqueous solutions

from an ethanol stock.

[4]

PBS (pH 7.2) with

0.1% BSA

Up to 0.3 mM (~0.14

mg/mL)

BSA helps to prevent

adsorption to surfaces

and improves

solubility.

[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL C18 LPA Stock
Solution in Ethanol
This protocol is suitable for C18 LPA supplied as a crystalline solid.

Materials:
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C18 LPA (crystalline solid)

Anhydrous ethanol

Inert gas (Argon or Nitrogen)

Glass vial with a Teflon-lined cap

Pipettes and tips

Procedure:

Allow the vial of C18 LPA to equilibrate to room temperature before opening to prevent

condensation.[6]

Weigh the desired amount of C18 LPA solid in a sterile glass vial.

Under a gentle stream of inert gas, add the appropriate volume of anhydrous ethanol to

achieve a final concentration of 10 mg/mL. For example, add 1 mL of ethanol to 10 mg of

C18 LPA.

Cap the vial tightly and vortex until the solid is completely dissolved. Gentle warming or

sonication can aid dissolution.[5]

Purge the headspace of the vial with inert gas before sealing to minimize oxidation.[3]

Store the stock solution at -20°C.

Protocol 2: Preparation of Aqueous Working Solutions
Aqueous solutions of C18 LPA should be prepared fresh for each experiment and should not

be stored for more than one day.[3]

Method A: Dilution from Ethanol Stock

Thaw the 10 mg/mL ethanol stock solution of C18 LPA.

Further dilute the stock solution into your aqueous buffer of choice (e.g., PBS, pH 7.2) to the

desired final concentration.[3]
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Ensure the final concentration of ethanol is minimal, as it may have physiological effects.[3]

Method B: Direct Dissolution in Aqueous Buffer (with BSA) This method is recommended to

improve solubility and prevent adsorption to labware.

Prepare an aqueous buffer (e.g., PBS, pH 7.2) containing 0.1% fatty acid-free Bovine Serum

Albumin (BSA).

If starting from a solid, directly dissolve the C18 LPA in the BSA-containing buffer.

If starting from an organic solvent stock, evaporate the solvent under a gentle stream of

nitrogen and then add the BSA-containing buffer.[4]

Vortex or sonicate until the C18 LPA is fully dissolved. Solutions should appear clear.[5]

Important Handling and Storage Considerations:

Storage: Store C18 LPA, whether in solid form or dissolved in an organic solvent, at -20°C

for long-term stability (≥2-4 years).[3][4][7] Aqueous solutions are much less stable and

should be used within 24 hours.[3][5]

Handling: C18 LPA is an unsaturated lipid and is susceptible to oxidation. Handle under an

inert gas (argon or nitrogen) whenever possible.[8]

Adsorption: At low concentrations, C18 LPA can adsorb to plastic and glass surfaces. The

use of BSA-containing buffers or glass vials with Teflon-lined caps is recommended to

minimize this issue.[5]

Safety: C18 LPA should be handled as a hazardous material. Avoid ingestion, inhalation,

and contact with skin and eyes.[3][4]

Signaling Pathways and Experimental Workflows
C18 LPA Signaling Pathway
C18 LPA exerts its biological effects by binding to a family of at least six specific G protein-

coupled receptors (LPAR1-6).[9][10] This binding initiates downstream signaling cascades

through various heterotrimeric G proteins, including Gαi/o, Gαq/11, Gα12/13, and Gαs.[10][11]
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These pathways regulate a multitude of cellular functions such as proliferation, migration,

survival, and cytoskeletal changes.[11][12]
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Caption: C18 LPA signaling through G protein-coupled receptors.

Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the logical workflow for preparing C18 LPA stock and working

solutions.
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Working Solution Preparation (Use Same Day)
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Caption: Workflow for C18 LPA stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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